Cas no 258-04-8 (12H-Benzo[b]phenoxazine)

• Product Name: 12H-Benzo[b]phenoxazine
• CAS No: 258-04-8
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• CID: 266055
• PubChem ID: 266947
• Update Time: 2025-04-19

12H-Benzo[b]phenoxazine Chemical and Physical Properties

Names and Identifiers

• 12H-Benzo[b]phenoxazine
• 12H-Benzo[b]phenoxazin
• 12H-Benzo< b> phenoxazin
• AC1L6H5Q
• AC1Q70O7
• benzo[b]phenoxazine
• Benzo< b> phenoxazin
• benzo< b> phenoxazine
• CTK1A3891
• NCIOpen2_007190
• NSC106022
• Oprea1_478121
• SureCN302837
• SCHEMBL302837
• HMS1607E06
• AKOS001483409
• SR-01000389506
• 12H-5-OXA-12-AZATETRACENE
• CHEMBL1736761
• SR-01000389506-1
• 258-04-8
• SMR001570569
• DTXSID90295867
• NSC-106022
• MLS002703855

• Inchi： 1S/C16H11NO/c1-2-6-12-10-16-14(9-11(12)5-1)17-13-7-3-4-8-15(13)18-16/h1-10,17H
• InChI Key： BDDQPKXDNUKVCC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 233.08413
• Monoisotopic Mass: 233.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.245
• Boiling Point: 420.2°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.695
• PSA: 21.26
• LogP: 4.82710